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Compound of Interest

Compound Name: Procyazine

CAS No.: 32889-48-8

Cat. No.: B166669

Get Quote

Senior Application Scientist Note
Topic: LC-MS/MS Protocol for Quantification of Procyazine in Plant Tissues.

A Note on the Analyte: The term "Procyazine" does not correspond to a registered or

commonly known pesticide. The "-azine" suffix strongly suggests a triazine herbicide. This

protocol has been developed for Propazine, a representative s-triazine herbicide, assuming

"Procyazine" was a typographical error. The principles and methodologies detailed herein are

broadly applicable to other similar triazine pesticides and can be adapted with analyte-specific

parameter optimization.
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The quantification of herbicide residues in agricultural products is paramount for ensuring

consumer safety, adhering to regulatory limits (Maximum Residue Limits, MRLs), and

conducting environmental fate studies. Propazine is a selective, pre-emergence triazine

herbicide used for weed control in crops such as sorghum. Its potential persistence in soil and

uptake by plants necessitates sensitive and reliable analytical methods for its detection in

various plant matrices.

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the definitive

technique for this application due to its exceptional sensitivity, specificity, and ability to handle

complex sample matrices.[1] This protocol employs the widely adopted QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) sample preparation method, which provides

efficient extraction and cleanup of pesticides from high-moisture plant samples.[2]

The core principle of this method involves:

Homogenization: Creating a uniform sample matrix to ensure representative analysis.

Extraction: Using acetonitrile and salting-out to efficiently extract Propazine from the plant

tissue into an organic phase.

Cleanup: Employing dispersive Solid-Phase Extraction (d-SPE) to remove interfering matrix

components like pigments, sugars, and organic acids.

Analysis: Separating the analyte from residual interferences using Ultra-High-Performance

Liquid Chromatography (UHPLC) and subsequent detection and quantification via tandem

mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode.

Experimental Workflow Overview
The entire process from sample receipt to final data analysis follows a systematic and validated

pathway to ensure data integrity and reproducibility.
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Sample Preparation

Instrumental Analysis

Data Processing

1. Sample Homogenization
(Cryogenic Grinding)

2. QuEChERS Extraction
(Acetonitrile + Salts)

Weigh 10g

3. d-SPE Cleanup
(PSA/C18/GCB + MgSO4)

Take 1 mL Supernatant

4. UHPLC Separation
(Reversed-Phase C18)

Inject 5 µL

5. MS/MS Detection
(ESI+ MRM Mode)

Eluent Transfer

6. Quantification
(Matrix-Matched Curve)

7. Reporting

Ion Source
(ESI+)

Q1: Precursor Ion Filter
Selects m/z 230.1

Q2: Collision Cell
(Fragmentation with N2)

[M+H]⁺ Q3: Product Ion Filter
Selects m/z 188.1 & 146.1

Fragments DetectorSpecific Product Ions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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